2-(4-methoxy-2-methylphenyl)-2H-indazole

• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 2-(4-methoxy-2-methylphenyl)indazole
• InChI: InChI=1S/C15H14N2O/c1-11-9-13(18-2)7-8-15(11)17-10-12-5-3-4-6-14(12)16-17/h3-10H,1-2H3
• InChI Key: NKPTWPXXEKNRAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)N2C=C3C=CC=CC3=N2

Description

2-(4-methoxy-2-methylphenyl)-2H-indazole is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxy-2-methylaniline (1.37 g, 10.0 mmol) and 2-nitrobenzaldehyde (1.51 g, 10.0 mmol) in tetrahydrofuran (30 mL) was stirred at reflux for 4 hours. The reaction was concentrated. To the residue was added triethyl phosphite (10 mL) and the mixture was stirred at reflux for 40 hours. The reaction was concentrated and purification by flash column chromatography gave 2-(4-methoxy-2-methylphenyl)-2H-indazole (1.5 g, 63%) as a white solid. 1H NMR (400 MHz, CDCl3, δ): 8.05 (s, 1H), 7.80 (d, J=8.8 Hz, 1H), 7.74 (d, J=8.8 Hz, 1H), 7.31-7.35 (m, 2H), 7.12-7.16 (m, 1H), 6.82-6.88 (m, 2H), 3.87 (s, 3H), 2.20 (s, 3H).